Cas no 1490514-50-5 (1-(2,4,6-trifluorophenyl)cyclopropan-1-ol)

• Product Name: 1-(2,4,6-trifluorophenyl)cyclopropan-1-ol
• CAS No: 1490514-50-5
• MF: C₉H₇F₃O
• MW: 188.146493196487
• CID: 6506084
• PubChem ID: 65100252
• Update Time: 2025-10-29

1-(2,4,6-trifluorophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trifluorophenyl)cyclopropan-1-ol
• EN300-1849348
• AKOS014433197
• 1490514-50-5

• Inchi： 1S/C9H7F3O/c10-5-3-6(11)8(7(12)4-5)9(13)1-2-9/h3-4,13H,1-2H2
• InChI Key： QHTCWBSXACZDTC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1(CC1)O)F)F

Computed Properties

• Exact Mass: 188.04489933g/mol
• Monoisotopic Mass: 188.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,4,6-trifluorophenyl)cyclopropan-1-ol

1-(2,4,6-Trifluorophenyl)cyclopropan-1-ol: A Comprehensive Overview

The compound 1-(2,4,6-trifluorophenyl)cyclopropan-1-ol, also known by its CAS number CAS 1490514-50-5, is a unique organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring structure and the presence of a trifluorophenyl group, which imparts distinctive electronic and steric properties. Recent advancements in synthetic chemistry have brought this compound into the spotlight for its versatile applications in drug design, polymer synthesis, and advanced materials development.

The synthesis of 1-(2,4,6-trifluorophenyl)cyclopropan-1-ol involves a multi-step process that combines traditional organic reactions with modern catalytic techniques. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling researchers to achieve higher yields and better purity levels. This has made the compound more accessible for large-scale production and application studies.

In terms of chemical properties, the trifluorophenyl group introduces strong electron-withdrawing effects due to the electronegativity of fluorine atoms. This feature enhances the compound's stability under harsh conditions and increases its solubility in polar solvents. The cyclopropane ring, on the other hand, contributes to the molecule's rigidity and strain energy, which are desirable traits in drug design for improving bioavailability and pharmacokinetics.

Recent studies have highlighted the potential of 1-(2,4,6-trifluorophenyl)cyclopropan-1-ol as a building block in medicinal chemistry. Its ability to form stable covalent bonds with biological targets makes it an attractive candidate for developing new drug candidates. For instance, researchers have explored its use in designing inhibitors for kinase enzymes, which are crucial targets in cancer therapy.

Beyond pharmaceutical applications, this compound has shown promise in polymer science. The trifluorophenyl group's electron-withdrawing nature can be exploited to create polymers with enhanced thermal stability and mechanical properties. Preliminary experiments suggest that incorporating this compound into polymer networks could lead to materials suitable for high-performance applications such as aerospace components and electronic devices.

The environmental impact of synthesizing and using 1-(2,4,6-trifluorophenyl)cyclopropan-1-ol has also been a topic of recent research. Scientists are investigating eco-friendly synthesis routes that minimize waste and reduce energy consumption. These efforts align with global trends toward sustainable chemistry practices.

In conclusion, 1-(2,4,6-trifluorophenyl)cyclopropan-1-ol (CAS 1490514-50-5) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable asset for researchers aiming to develop innovative solutions in drug discovery and materials science. As research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is expected to grow significantly.